Cas no 943314-46-3 (4-chloro-6-(1H-pyrazol-4-yl)pyrimidine)

4-Chloro-6-(1H-pyrazol-4-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 4-position and a 1H-pyrazol-4-yl moiety at the 6-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The chloro group enhances reactivity for further functionalization, while the pyrazole ring contributes to binding affinity in target interactions. Its well-defined reactivity profile and stability under standard conditions facilitate its use in cross-coupling reactions and nucleophilic substitutions. This compound is valued for its role in constructing complex molecular architectures with potential therapeutic applications.
4-chloro-6-(1H-pyrazol-4-yl)pyrimidine structure
943314-46-3 structure
Product Name:4-chloro-6-(1H-pyrazol-4-yl)pyrimidine
CAS No:943314-46-3
MF:C7H5ClN4
MW:180.594399213791
CID:6782039
PubChem ID:58917051
Update Time:2026-03-12

4-chloro-6-(1H-pyrazol-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • DB-195599
    • SCHEMBL5431877
    • 943314-46-3
    • G67234
    • 4-chloro-6-(1H-pyrazol-4-yl)pyrimidine
    • Inchi: 1S/C7H5ClN4/c8-7-1-6(9-4-10-7)5-2-11-12-3-5/h1-4H,(H,11,12)
    • InChI Key: JXBNSWKQEQUGCY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2C=NNC=2)=NC=N1

Computed Properties

  • Exact Mass: 180.0202739g/mol
  • Monoisotopic Mass: 180.0202739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.5Ų

4-chloro-6-(1H-pyrazol-4-yl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1973242-50mg
4-Chloro-6-(1H-pyrazol-4-yl)pyrimidine
943314-46-3 98%
50mg
¥1647.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1973242-100mg
4-Chloro-6-(1H-pyrazol-4-yl)pyrimidine
943314-46-3 98%
100mg
¥2800.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1973242-250mg
4-Chloro-6-(1H-pyrazol-4-yl)pyrimidine
943314-46-3 98%
250mg
¥4760.00 2024-04-24

Additional information on 4-chloro-6-(1H-pyrazol-4-yl)pyrimidine

Comprehensive Overview of 4-chloro-6-(1H-pyrazol-4-yl)pyrimidine (CAS No. 943314-46-3)

4-chloro-6-(1H-pyrazol-4-yl)pyrimidine (CAS No. 943314-46-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular structure. This compound features a pyrimidine core substituted with a chloro group and a pyrazole moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "4-chloro-6-(1H-pyrazol-4-yl)pyrimidine synthesis", "CAS 943314-46-3 applications", and "pyrimidine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The growing interest in pyrimidine-based compounds is driven by their role in developing kinase inhibitors, antiviral agents, and herbicides. With the rise of personalized medicine and targeted therapies, 4-chloro-6-(1H-pyrazol-4-yl)pyrimidine is often explored for its potential in modulating protein-protein interactions. Searches for "pyrazole-pyrimidine hybrids" and "small molecule scaffolds for drug design" highlight its importance in fragment-based drug discovery (FBDD). Additionally, its structural similarity to purine bases makes it a candidate for nucleotide analog development, a hot topic in antiviral research.

From a synthetic chemistry perspective, CAS 943314-46-3 serves as a building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methods are pivotal for creating diversified libraries of biologically active compounds. Recent publications emphasize its utility in constructing EGFR inhibitors and CDK4/6 inhibitors, aligning with trends in oncology research. Queries like "pyrimidine chlorination methods" and "C-H functionalization of pyrazoles" further underscore its synthetic versatility.

Environmental and regulatory considerations also shape discussions around 4-chloro-6-(1H-pyrazol-4-yl)pyrimidine. As green chemistry gains traction, researchers investigate solvent-free synthesis and catalytic approaches to minimize waste. The compound’s stability under physiological conditions makes it suitable for prodrug development, another area of high search volume. Notably, its logP and hydrogen bonding capacity are frequently analyzed to predict ADMET properties, addressing the demand for computational chemistry tools in early-stage research.

In material science, derivatives of 943314-46-3 have been studied for organic electronics, particularly in designing charge-transport materials for OLEDs. This interdisciplinary appeal bridges gaps between chemistry and engineering, responding to searches like "pyrimidine-based semiconductors". Furthermore, patent analyses reveal its inclusion in crop protection formulations, tying into global conversations about sustainable agriculture.

To conclude, 4-chloro-6-(1H-pyrazol-4-yl)pyrimidine exemplifies the convergence of synthetic utility and biological relevance. Its adaptability across drug discovery, agrochemistry, and materials science ensures continued interest, as evidenced by trending keywords such as "high-throughput screening of pyrimidines" and "fragment growing strategies". As research evolves, this compound will likely remain a cornerstone in innovation-driven industries.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD